Cas no 1332528-79-6 (3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide)

• Product Name: 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide
• CAS No: 1332528-79-6
• MF: C₅H₇BrN₄O
• MW: 219.039279222488
• CID: 5198097
• Update Time: 2023-08-25

3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide
• 5-bromo-N,N-dimethyl-1H-1,2,4-triazole-3-carboxamide
• 5-bromo-N,N-dimethyl-2H-1,2,4-triazole-3-carboxamide
• 5-Bromo-1H-1,2,4-triazole-3-carboxylic acid dimethylamine

• Inchi： 1S/C5H7BrN4O/c1-10(2)4(11)3-7-5(6)9-8-3/h1-2H3,(H,7,8,9)
• InChI Key： AJWBHDINAPRNPD-UHFFFAOYSA-N
• SMILES： BrC1NN=C(C(N(C)C)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 0.8
• Topological Polar Surface Area: 61.9